2-(1-Aza-2-indol-3-ylvinyl)-4-(4-bromophenyl)-1,3-thiazole

• IUPAC Name: (E)-N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-1-(1H-indol-3-yl)methanimine
• InChI: InChI=1S/C18H12BrN3S/c19-14-7-5-12(6-8-14)17-11-23-18(22-17)21-10-13-9-20-16-4-2-1-3-15(13)16/h1-11,20H/b21-10+
• InChI Key: KLZWZSDNKRFTQZ-UFFVCSGVSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)C=NC3=NC(=CS3)C4=CC=C(C=C4)Br
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CN2)/C=N/C3=NC(=CS3)C4=CC=C(C=C4)Br
• Molecular Formula: C18H12BrN3S
• Molecular Weight: 382.3 g/mol

Description

2-(1-Aza-2-indol-3-ylvinyl)-4-(4-bromophenyl)-1,3-thiazole, or abbreviated as 2AIT, is an organic compound with a unique structure and properties. It is a heterocyclic compound that contains both an aza-heterocycle and a thiazole ring. 2AIT is a relatively new compound, and its synthesis and applications are still being studied.

Mechanism of Action

2AIT is thought to act as an inhibitor of enzymes by binding to the active site of the enzyme. This binding prevents the enzyme from catalyzing its reaction and thus inhibits its activity.
Biochemical and Physiological Effects
2AIT has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine and butyrylcholine, respectively. In addition, it has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

2AIT has several advantages when used in laboratory experiments. It is a relatively simple compound to synthesize, and it is commercially available. In addition, it is a stable compound and is not easily degraded. However, there are some limitations to its use in laboratory experiments. It has a relatively low solubility in water, making it difficult to dissolve in aqueous solutions. In addition, it is not very soluble in organic solvents, making it difficult to use in certain types of experiments.

Future Directions

There are a number of potential future directions for research on 2AIT. One potential direction is to further study its mechanism of action and the biochemical and physiological effects it has on the body. This could lead to the development of new drugs and drug delivery systems. Another potential direction is to explore its potential applications in the field of biotechnology. This could include the development of new enzymes or other proteins that could be used in industrial processes. Finally, further research could be done to explore its potential applications in the field of medicine, such as in the development of new drugs and treatments for diseases.

Synthesis Methods

2AIT can be synthesized from 4-bromophenylthiazole-2-carboxaldehyde and 1-aza-2-indole-3-acetic acid, which can be obtained from commercially available sources. The reaction is carried out in anhydrous dichloromethane at room temperature. The reaction is catalyzed by a palladium catalyst, and the product is obtained in good yield.

Scientific Research Applications

2AIT has been used in a variety of scientific research applications, including in the study of enzyme inhibition and in the development of new drugs and drug delivery systems. It has been used in the study of the inhibition of enzymes such as acetylcholinesterase and butyrylcholinesterase. It has also been used in the development of new drugs and drug delivery systems, such as for the treatment of Alzheimer’s disease.